5-Bromo-2-(piperidin-4-YL)pyridine
Overview
Description
5-Bromo-2-(piperidin-4-YL)pyridine is a chemical compound with the molecular weight of 314.05 . It is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for 5-Bromo-2-(piperidin-4-YL)pyridine is1S/C10H13BrN2.2ClH/c11-9-1-2-10 (13-7-9)8-3-5-12-6-4-8;;/h1-2,7-8,12H,3-6H2;2*1H . This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule. Physical And Chemical Properties Analysis
5-Bromo-2-(piperidin-4-YL)pyridine is a powder that is stored at room temperature . Its molecular weight is 314.05 .Scientific Research Applications
Antimicrobial Agent Development
5-Bromo-2-(piperidin-4-YL)pyridine: has been utilized in the synthesis of Imidazo[4,5-b]pyridine derivatives , which exhibit promising antimicrobial properties . These derivatives have been studied for their potential to combat microbial infections, with a focus on developing new classes of antimicrobial agents.
Pharmaceutical Synthesis
The piperidine moiety in 5-Bromo-2-(piperidin-4-YL)pyridine is significant in pharmaceutical chemistry. Piperidine derivatives are present in many classes of pharmaceuticals due to their biological activity. Recent advances in the synthesis of these derivatives have led to the discovery of potential drugs containing the piperidine structure .
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, eye irritation, and respiratory irritation . Precautionary measures include avoiding contact with skin and eyes, avoiding the formation of dust and aerosols, and ensuring appropriate exhaust ventilation at places where dust is formed .
Mechanism of Action
Target of Action
Similar compounds have been known to target proteins such as serine/threonine-protein kinase b-raf .
Mode of Action
Similar compounds are known to interact with their targets through various mechanisms, such as inhibiting the activity of the target protein .
Biochemical Pathways
Similar compounds have been known to affect various pathways, such as those involving the target protein serine/threonine-protein kinase b-raf .
Result of Action
Similar compounds have been known to inhibit the activity of their target proteins, leading to various downstream effects .
Action Environment
It is generally known that factors such as temperature, ph, and the presence of other compounds can influence the action of a compound .
properties
IUPAC Name |
5-bromo-2-piperidin-4-ylpyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13BrN2/c11-9-1-2-10(13-7-9)8-3-5-12-6-4-8/h1-2,7-8,12H,3-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NJJRJGVTDADMTP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1C2=NC=C(C=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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